Cas no 1805467-79-1 (3-Chloromethyl-4-cyano-5-(trifluoromethylthio)benzenesulfonyl chloride)

• Product Name: 3-Chloromethyl-4-cyano-5-(trifluoromethylthio)benzenesulfonyl chloride
• CAS No: 1805467-79-1
• MF: C₉H₄Cl₂F₃NO₂S₂
• MW: 350.164768218994
• CID: 4981049
• Update Time: 2025-07-17

3-Chloromethyl-4-cyano-5-(trifluoromethylthio)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloromethyl-4-cyano-5-(trifluoromethylthio)benzenesulfonyl chloride

• Inchi： 1S/C9H4Cl2F3NO2S2/c10-3-5-1-6(19(11,16)17)2-8(7(5)4-15)18-9(12,13)14/h1-2H,3H2
• InChI Key： RBVQUJSYLXVYFT-UHFFFAOYSA-N
• SMILES： ClS(C1=CC(=C(C#N)C(CCl)=C1)SC(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 468
• XLogP3: 3.8
• Topological Polar Surface Area: 91.6

Additional information on 3-Chloromethyl-4-cyano-5-(trifluoromethylthio)benzenesulfonyl chloride

Comprehensive Analysis of 3-Chloromethyl-4-cyano-5-(trifluoromethylthio)benzenesulfonyl chloride (CAS 1805467-79-1)

The chemical compound 3-Chloromethyl-4-cyano-5-(trifluoromethylthio)benzenesulfonyl chloride (CAS 1805467-79-1) is a highly specialized intermediate with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloromethyl group, a cyano substituent, and a trifluoromethylthio moiety, makes it a valuable building block for synthesizing complex molecules. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery, crop protection, and material science.

In recent years, the demand for fluorinated compounds like 3-Chloromethyl-4-cyano-5-(trifluoromethylthio)benzenesulfonyl chloride has surged, driven by their enhanced stability and bioactivity. The trifluoromethylthio group, in particular, is a hot topic in medicinal chemistry, as it improves metabolic resistance and binding affinity in target molecules. This aligns with the growing interest in precision agriculture and sustainable pharmaceuticals, where efficiency and environmental impact are critical concerns.

The synthesis and handling of CAS 1805467-79-1 require expertise due to its reactive sulfonyl chloride functionality. This group is pivotal for forming sulfonamides, a class of compounds widely used in antibacterial agents and enzyme inhibitors. Laboratories often inquire about storage conditions, solubility data, and compatible reaction conditions, reflecting the compound's niche but essential role in R&D. Its chloromethyl group also enables further functionalization, making it a versatile tool for structure-activity relationship (SAR) studies.

From an SEO perspective, queries such as "3-Chloromethyl-4-cyano-5-(trifluoromethylthio)benzenesulfonyl chloride supplier" or "CAS 1805467-79-1 applications" are common, highlighting the need for detailed technical profiles. The compound's association with high-value intermediates and fluorine chemistry further amplifies its importance in scientific literature. As industries prioritize green chemistry, innovations in the synthesis of such compounds—minimizing waste and energy use—are also gaining traction.

In summary, 3-Chloromethyl-4-cyano-5-(trifluoromethylthio)benzenesulfonyl chloride exemplifies the intersection of advanced organic synthesis and practical applications. Its multifaceted reactivity and alignment with trends like fluorine incorporation and sustainable synthesis ensure its continued relevance in cutting-edge research.